N-(2,6-dimethylphenyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-3-methyl-1-phenylthieno[2,3-c]pyrazole-5-carboxamide
• InChI: InChI=1S/C21H19N3OS/c1-13-8-7-9-14(2)19(13)22-20(25)18-12-17-15(3)23-24(21(17)26-18)16-10-5-4-6-11-16/h4-12H,1-3H3,(H,22,25)
• InChI Key: YGKWZSAXHRVHLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC3=C(S2)N(N=C3C)C4=CC=CC=C4
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol

Description

Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure containing two nitrogen atoms. They are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

Pyrazoles can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, and using heterocyclic system.

Molecular Structure Analysis

The molecular structure of pyrazoles consists of a five-membered ring with two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles have been used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They have been shown to exhibit significant inhibitory activity against COX-2 enzyme.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazoles can vary widely depending on the specific substituents on the pyrazole ring.

Mechanism of Action

While the specific mechanism of action for your compound is not available, pyrazoles in general have been found to interact with various targets. For example, some pyrazoles have been found to inhibit the Estrogen receptor alpha and beta, and Alcohol dehydrogenase 1C.

Safety and Hazards

The safety and hazards associated with a specific pyrazole compound would depend on its specific structure and pharmacological properties. Some pyrazoles have been found to have potent biological activities, which could potentially lead to safety concerns.

Future Directions

Given the wide range of biological activities exhibited by pyrazoles, these compounds are of significant interest in the development of new pharmaceuticals. Future research may focus on the design and synthesis of new pyrazole derivatives with improved pharmacological properties.